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Cat. No.: B15607043
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Alixorexton (developmental code name: ALKS 2680) is an investigational, orally bioavailable,

selective orexin 2 receptor (OX2R) agonist under development by Alkermes for the treatment of

narcolepsy and other sleep disorders.[1][2][3] By selectively targeting the OX2R, Alixorexton
aims to mimic the effects of the endogenous neuropeptide orexin-A, a key regulator of

wakefulness.[4][5] This document provides a comprehensive technical overview of the

molecular structure, physicochemical and pharmacological properties, and the underlying

mechanism of action of Alixorexton.

Molecular Structure and Identification
Alixorexton is a complex macrocyclic molecule. Its structural details and identifiers are

summarized below.
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Identifier Value Source

IUPAC Name

N-[(15S,16R)-10-oxo-8,18-

dioxa-11-

azatetracyclo[17.2.2.02,7.011,

16]tricosa-2,4,6-trien-15-

yl]methanesulfonamide

[1]

Chemical Formula C21H30N2O5S [1]

Molar Mass 422.54 g·mol−1 [1]

CAS Number 2648347-56-0 [1]

Developmental Code ALKS 2680 [6]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Alixorexton are not publicly

available. However, some properties have been computed and are presented below.

Property Value Source

Molecular Weight 422.5 g/mol [1]

XLogP3 2.1 [1]

Hydrogen Bond Donors 1 [7]

Hydrogen Bond Acceptors 7 [7]

Rotatable Bonds 2 [7]

Topological Polar Surface Area 93.3 Å² [1][7]

Pharmacological Properties
Alixorexton is a highly potent and selective agonist of the orexin 2 receptor (OX2R).[6][8] Its

pharmacological profile is central to its therapeutic potential in treating disorders of

hypersomnolence.
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Parameter Value Source

Mechanism of Action
Selective Orexin 2 Receptor

(OX2R) Agonist
[6][9]

Potency (EC50) <100 nM [8]

Selectivity
>5,000-fold for OX2R over

OX1R

Orexin 2 Receptor Signaling Pathway
Activation of the orexin 2 receptor by an agonist like Alixorexton initiates a cascade of

intracellular signaling events that ultimately lead to the promotion of wakefulness. The OX2R is

a G-protein coupled receptor (GPCR) that can couple to multiple G-protein subtypes, primarily

Gq/11 and Gi/o.
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Orexin 2 Receptor Signaling Pathway

Experimental Protocols
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The characterization of Alixorexton's pharmacological profile involves standard in vitro assays

for G-protein coupled receptors. Below are detailed methodologies for two key experimental

approaches.

Radioligand Competition Binding Assay
This assay is employed to determine the binding affinity of Alixorexton for the orexin

receptors.

Preparation

Incubation

Separation & Detection

Data Analysis

Membrane Preparation
(from cells expressing OX1R or OX2R)

Incubate membrane prep, radioligand,
and Alixorexton at varying concentrations

Radiolabeled Orexin Ligand
(e.g., [³H]-EMPA for OX2R) Serial Dilutions of Alixorexton

Rapid Filtration
(to separate bound from free radioligand)

Scintillation Counting
(to quantify bound radioactivity)

Non-linear regression analysis
to determine IC₅₀ and Ki values
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Click to download full resolution via product page

Radioligand Competition Binding Assay Workflow

Calcium Mobilization Functional Assay
This assay measures the functional activity of Alixorexton as an agonist by detecting changes

in intracellular calcium levels following receptor activation.

Cell Preparation

Compound Addition & Stimulation

Detection

Data Analysis

Culture CHO or HEK293 cells
stably expressing OX2R

Load cells with a calcium-sensitive
fluorescent dye (e.g., Fluo-4 AM)

Add varying concentrations of Alixorexton
to the cells in a microplate

Measure fluorescence intensity over time
using a FLIPR or similar instrument

Plot dose-response curves and
calculate EC₅₀ values

Click to download full resolution via product page
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Calcium Mobilization Functional Assay Workflow

Clinical Development Overview
Alixorexton is currently in Phase 2 clinical trials for narcolepsy type 1 (NT1), narcolepsy type 2

(NT2), and idiopathic hypersomnia (IH).[3][10][11] The "Vibrance" series of studies are

designed to evaluate the efficacy and safety of once-daily oral Alixorexton in these patient

populations.

Vibrance-1 Study (Narcolepsy Type 1)
Design: Randomized, double-blind, placebo-controlled, dose-ranging study.[3]

Participants: Patients with NT1.[3]

Primary Endpoint: Change from baseline in the Maintenance of Wakefulness Test (MWT).[3]

Secondary Endpoints: Change from baseline in the Epworth Sleepiness Scale (ESS) and

weekly cataplexy rate.[3]

Key Findings: Alixorexton demonstrated statistically significant and clinically meaningful

improvements in wakefulness and reductions in sleepiness across all doses.[11][12]

Vibrance-2 Study (Narcolepsy Type 2)
Design: Randomized, double-blind, placebo-controlled, dose-ranging study.[10]

Participants: Patients with NT2.[10]

Primary Endpoints: Change from baseline in MWT and ESS.

Key Findings: Alixorexton met the dual primary endpoints, showing significant

improvements in wakefulness and reduced daytime sleepiness.[11]

Conclusion
Alixorexton is a promising, highly selective OX2R agonist with a molecular structure optimized

for oral bioavailability and central nervous system activity. Preclinical data demonstrate its high

potency and selectivity, and Phase 2 clinical trials have shown clinically meaningful efficacy in
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improving wakefulness and reducing excessive daytime sleepiness in patients with narcolepsy.

Further clinical development will continue to elucidate the full therapeutic potential of

Alixorexton in the management of sleep-wake disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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